Cas no 138768-04-4 (1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI))

• Product Name: 1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI)
• CAS No: 138768-04-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1017045
• Update Time: 2024-06-16

1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI)

• Inchi： 1S/C8H12O2/c1-3-8(2)6(9)4-5-7(8)10/h1,6-7,9-10H,4-5H2,2H3/t6-,7+,8+
• InChI Key： KASVPOCEQOFTOB-JIGDXULJSA-N
• SMILES： [C@H]1(O)CC[C@@H](O)[C@@]1(C#C)C

Computed Properties

• Exact Mass: 140.08376

Experimental Properties

• PSA: 40.46